Cas no 2248335-35-3 (rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate)
rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl (3aS,6aS)-1,3,4,5,6,6a-hexahydrofuro[3,4-c]pyrrole-3a-carboxylate
- EN300-6512035
- 2248335-35-3
- rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate
-
- Inchi: 1S/C9H15NO3/c1-2-13-8(11)9-5-10-3-7(9)4-12-6-9/h7,10H,2-6H2,1H3/t7-,9-/m0/s1
- InChI Key: QNSBJTGNGXPRQE-CBAPKCEASA-N
- SMILES: O1C[C@@H]2CNC[C@]2(C(=O)OCC)C1
Computed Properties
- Exact Mass: 185.10519334g/mol
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 47.6Ų
rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6512035-0.05g |
rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate |
2248335-35-3 | 95.0% | 0.05g |
$780.0 | 2025-03-14 | |
| Enamine | EN300-6512035-0.1g |
rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate |
2248335-35-3 | 95.0% | 0.1g |
$817.0 | 2025-03-14 | |
| Enamine | EN300-6512035-0.25g |
rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate |
2248335-35-3 | 95.0% | 0.25g |
$855.0 | 2025-03-14 | |
| Enamine | EN300-6512035-0.5g |
rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate |
2248335-35-3 | 95.0% | 0.5g |
$891.0 | 2025-03-14 | |
| Enamine | EN300-6512035-1.0g |
rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate |
2248335-35-3 | 95.0% | 1.0g |
$928.0 | 2025-03-14 | |
| Enamine | EN300-6512035-2.5g |
rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate |
2248335-35-3 | 95.0% | 2.5g |
$1819.0 | 2025-03-14 | |
| Enamine | EN300-6512035-5.0g |
rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate |
2248335-35-3 | 95.0% | 5.0g |
$2692.0 | 2025-03-14 | |
| Enamine | EN300-6512035-10.0g |
rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate |
2248335-35-3 | 95.0% | 10.0g |
$3992.0 | 2025-03-14 |
rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate
Introduction to Rac-Ethyl (3aR,6aR)-Hexahydro-1H-Furo[3,4-c]Pyrrole-3a-Carboxylate (CAS No. 2248335-35-3)
Rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate, a compound with the CAS number 2248335-35-3, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the class of furo[3,4-c]pyrrole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this molecule, denoted by the configuration (3aR,6aR), plays a crucial role in determining its pharmacological properties and interactions with biological targets.
The synthesis and characterization of rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate involve sophisticated organic chemistry techniques. The presence of the furo[3,4-c]pyrrole core suggests that this compound may exhibit unique electronic and steric properties, which are essential for its biological activity. The ethyl ester group at the 3a position not only influences the solubility and metabolic stability of the molecule but also serves as a key functional moiety for further derivatization and drug development.
In recent years, there has been a growing interest in furo[3,4-c]pyrrole derivatives due to their potential as scaffolds for novel therapeutic agents. Studies have shown that these compounds can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. The stereochemistry of these molecules is particularly important, as it can significantly impact their binding affinity and selectivity. The (3aR,6aR) configuration of rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate has been found to be particularly promising in several preclinical studies.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Furo[3,4-c]pyrrole derivatives have been shown to modulate neurotransmitter systems and exhibit neuroprotective properties. Rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3a-carboxylate], in particular, has demonstrated efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have prompted further investigation into its mechanism of action and potential as a lead compound for drug development.
The pharmacokinetic profile of rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3a-carboxylate) is another critical factor that has been extensively studied. The ethyl ester group at the 3a position can be metabolically converted into a carboxylic acid derivative, which may influence the compound's half-life and bioavailability. Additionally, the stereochemistry at the 6a position has been found to play a significant role in determining metabolic stability and excretion pathways. These factors are essential for optimizing the compound's pharmacokinetic properties and ensuring its efficacy in clinical settings.
Recent advances in computational chemistry have enabled researchers to predict the biological activity of rac-ethyl (3aR,6aR)-hexahydro-1H-furo[34-c]pyrrole-33-a-carboxylate with greater accuracy. Molecular docking studies have revealed that this compound can bind to several key targets involved in neurological disorders, including amyloid-beta peptide receptors and dopamine receptors. These interactions suggest that the compound may have multifaceted therapeutic effects and could be developed into a combination therapy for complex neurological conditions.
The synthetic route to rac-ethyl (33-aR,66-aRR) -hexahydro -1H -furo [34 -c] pyrrole -33-a -carboxylate involves multiple steps that require precise control over reaction conditions and stereochemistry. Recent improvements in synthetic methodologies have allowed for more efficient and scalable production of this compound. These advancements have made it possible to conduct larger-scale preclinical studies and explore its potential as a therapeutic agent.
In conclusion, rac-ethyl (33-aRR,66-aRR) -hexahydro -1H -furo [34 -c] pyrrole -33-a -carboxylate is a promising compound with significant potential in pharmaceutical research. Its unique structure, stereochemistry, and biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for furo[c-pyrrole derivatives], compounds like rac-ethyl (33-aRR,66-aRR) -hexahydro -1H -furo [34 -c] pyrrole -33-a -carboxylate are likely to play a crucial role in addressing some of today's most challenging medical conditions.
2248335-35-3 (rac-ethyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)